(Z)-2-decenoic acid
(Z)-2-decenoic acid
Trans-2-decenoic acid is a 2-decenoic acid having its double bond in the trans configuration. It is an intermediate metabolite in the fatty acid synthesis. It has a role as a human metabolite. It is a conjugate acid of a (2E)-decenoate.
2-Decenoic acid is a natural product found in Streptomyces and Streptococcus mutans with data available.
Decenoic Acid is a monounsaturated medium-chain fatty acid with a 10-carbon backbone. Decenoic acid is found rarely in nature.
2-Decenoic acid is a natural product found in Streptomyces and Streptococcus mutans with data available.
Decenoic Acid is a monounsaturated medium-chain fatty acid with a 10-carbon backbone. Decenoic acid is found rarely in nature.
Brand Name:
Vulcanchem
CAS No.:
15790-91-7
VCID:
VC0003257
InChI:
InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8+
SMILES:
CCCCCCCC=CC(=O)O
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
(Z)-2-decenoic acid
CAS No.: 15790-91-7
Cat. No.: VC0003257
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trans-2-decenoic acid is a 2-decenoic acid having its double bond in the trans configuration. It is an intermediate metabolite in the fatty acid synthesis. It has a role as a human metabolite. It is a conjugate acid of a (2E)-decenoate. 2-Decenoic acid is a natural product found in Streptomyces and Streptococcus mutans with data available. Decenoic Acid is a monounsaturated medium-chain fatty acid with a 10-carbon backbone. Decenoic acid is found rarely in nature. |
|---|---|
| CAS No. | 15790-91-7 |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | (E)-dec-2-enoic acid |
| Standard InChI | InChI=1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8+ |
| Standard InChI Key | WXBXVVIUZANZAU-CMDGGOBGSA-N |
| Isomeric SMILES | CCCCCCC/C=C/C(=O)O |
| SMILES | CCCCCCCC=CC(=O)O |
| Canonical SMILES | CCCCCCCC=CC(=O)O |
| Appearance | Assay:≥95%A solution in ethanol |
| Boiling Point | 161.00 to 162.00 °C. @ 15.00 mm Hg |
| Melting Point | 12.00 °C. @ 760.00 mm Hg |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator